BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 3-Methyl-1-
pentyn-3-ol (Meparfynol)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-1-nitropropane

Cat. No.: B1605734

CAS Number: 77-75-8 Molecular Formula: CeH100 Synonyms: Meparfynol, Methylpentynol,
Ethinylmethylethylcarbinol

This guide provides comprehensive technical information about 3-Methyl-1-pentyn-3-ol, tailored
for researchers, scientists, and professionals in drug development.

Physicochemical Properties

3-Methyl-1-pentyn-3-ol is a tertiary propargyl alcohol characterized by the presence of a
terminal alkyne and a hydroxyl group.[7] These functional groups are key to its reactivity and
utility in organic synthesis. It is a clear, slightly yellow liquid or a low-melting solid with an acrid
odor.[6][8]

Table 1: Physicochemical Data for 3-Methyl-1-pentyn-3-ol
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Property Value Reference
Molecular Weight 98.14 g/mol [9]

Boiling Point 121-122 °C [6]

Density 0.866 g/mL at 25 °C [6]
Refractive Index n20/D 1.431 [6]

Vapor Pressure 6.5 mmHg at 20 °C

Flash Point 38°C [10]
Solubility Soluble in water [7]

Synthesis and Manufacturing

The primary industrial synthesis of 3-Methyl-1-pentyn-3-ol involves the ethynylation of a ketone,
a class of reactions known as the Favorskii reaction.

This protocol describes the synthesis of 3-Methyl-1-pentyn-3-ol from methyl ethyl ketone and
acetylene.

Principle: The reaction proceeds via the nucleophilic attack of an acetylide anion on the
carbonyl carbon of methyl ethyl ketone. The acetylide is typically generated in situ using a
strong base like sodium amide or by using a metal acetylide.

Materials:
¢ Methyl ethyl ketone (6 parts)

e Sodium acetylide in absolute ether (5 parts) or a solution of sodium acetylide in liquid
ammonia

e Ice
o Acetic acid (excess)

o Diethyl ether (for extraction)
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e Potash solution
e Anhydrous potassium carbonate (for drying)
Procedure:

o A solution of dry methyl ethyl ketone is slowly added dropwise to a suspension of sodium
acetylide in absolute ether, with constant stirring and cooling in an ice bath.[6]

» After the addition is complete, the reaction mixture is poured into an excess of acetic acid,
also cooled with ice.[6]

e The resulting solution is extracted with diethyl ether.[6]
e The ether extract is washed with a potash solution to remove any residual acetic acid.[6]
e The organic layer is then dried over anhydrous potassium carbonate.[6]

o The ether is removed by distillation, yielding the final product, 3-Methyl-1-pentyn-3-ol, as a
colorless oil.[6]

Purification: The crude product can be purified by vacuum distillation. The boiling point is
typically observed at 120-121°C.[6]

Diagram 1: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1605734#cas-number-625-74-1-chemical-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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